Cas no 4450-76-4 (Benzenesulfonic acid,4-methyl-, pentyl ester)

• Product Name: Benzenesulfonic acid,4-methyl-, pentyl ester
• CAS No: 4450-76-4
• MF: C₁₂H₁₈O₃S
• MW: 242.334522724152
• CID: 330991
• PubChem ID: 78195
• Update Time: 2025-04-19

Benzenesulfonic acid,4-methyl-, pentyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,4-methyl-, pentyl ester
• n-Pentyl Toluenesulfonate
• pentyl 4-methylbenzenesulfonate
• pentyl toluene-4-sulphonate
• UNII-DW5VSZ3H8S
• DTXSID30196203
• pentyl 4-methylbenzene-1-sulfonate
• EINECS 224-693-6
• 4450-76-4
• PENTYL TOLUENE-4-SULFONATE
• EN300-6935674
• AKOS024338806
• NS00031433
• Benzenesulphonic acid, 4-methyl-, pentyl ester
• MFCD00093779
• p-Toluolsulfosaureamylester
• Pentyl 4-methylbenzenesulphonate
• Pentyl 4-methylbenzenesulfonate #
• DW5VSZ3H8S
• SCHEMBL283871
• pentyl p-toluenesulfonate
• Benzenesulfonic acid, 4-methyl-, pentyl ester
• G69340

• Inchi： 1S/C12H18O3S/c1-3-4-5-10-15-16(13,14)12-8-6-11(2)7-9-12/h6-9H,3-5,10H2,1-2H3
• InChI Key： KOUCTZDKTJGHSS-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCCCCC

Computed Properties

• Exact Mass: 242.09774
• Monoisotopic Mass: 242.098
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 51.8A^2

Experimental Properties

• Density: 1.102
• Boiling Point: 349.9°Cat760mmHg
• Flash Point: 165.4°C
• Refractive Index: 1.503
• PSA: 43.37